(1-Cyano-2-cyclopropyl-1-methyl-ethyl)-carbamic acid benzyl ester

• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol
• IUPAC Name: benzyl N-(2-cyano-1-cyclopropylpropan-2-yl)carbamate
• InChI: InChI=1S/C15H18N2O2/c1-15(11-16,9-12-7-8-12)17-14(18)19-10-13-5-3-2-4-6-13/h2-6,12H,7-10H2,1H3,(H,17,18)
• InChI Key: QLUUSQUWGJCFMY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CC1)(C#N)NC(=O)OCC2=CC=CC=C2

Description

(1-Cyano-2-cyclopropyl-1-methyl-ethyl)-carbamic acid benzyl ester is a useful research compound. Its molecular formula is C15H18N2O2 and its molecular weight is 258.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-Amino-3-cyclopropyl-2-methyl-propionitrile (Example 66a, 5.01 g, 30.9 mmol) in dry THF (119 mL) was added DIEA (12.1 mL, 67.9 mmol) and benzyl carbonochloridate (CAN 501-53-1, 5.57 mL, 37.1 mmol). The reaction was stirred at 45° C. for 18 hours. The reaction mixture was concentrated under reduced pressure. The residue was dissolved in ethylacetate and extracted with an 1.0M aqueous solution of sodium bicarbonate. The organic layer was dried over sodium sulfate and evaporated down to dryness. The crude material was purified by flash chromatography eluting with a gradient of heptane/ethylacetate to yield the title compound (6.2, 60%) as a colorless oil. MS (ESI, m/z): 259.5 (M+H+).